Cas no 1706523-43-4 (Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate)

Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate is a chiral piperidine derivative with a benzyl carboxylate group and an ethoxy-hydroxypropionyl side chain. Its stereospecific structure, particularly the (2R)-configuration, makes it valuable for applications in asymmetric synthesis and pharmaceutical intermediates. The presence of both hydroxyl and ester functionalities enhances its reactivity, enabling selective modifications for drug development. The piperidine core contributes to its potential as a scaffold for bioactive molecules, particularly in CNS-targeting compounds. This compound is typically used in research settings for exploring structure-activity relationships due to its balanced hydrophilicity and lipophilicity. Proper handling under inert conditions is recommended to preserve its stability.
Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate structure
1706523-43-4 structure
Product Name:Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate
CAS No:1706523-43-4
MF:C18H26N2O5
MW:350.409445285797
CID:4703894
Update Time:2025-10-10

Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (2R)-2-({1-[(benzyloxy)carbonyl]piperidin-4-yl}amino)-3-hydroxypropanoate
    • Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate
    • Inchi: 1S/C18H26N2O5/c1-2-24-17(22)16(12-21)19-15-8-10-20(11-9-15)18(23)25-13-14-6-4-3-5-7-14/h3-7,15-16,19,21H,2,8-13H2,1H3/t16-/m1/s1
    • InChI Key: KMMOBFIWCWWSDW-MRXNPFEDSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCC(CC1)N[C@@H](C(=O)OCC)CO)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 418
  • Topological Polar Surface Area: 88.1

Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB541234-250mg
Ethyl (2R)-2-({1-[(benzyloxy)carbonyl]piperidin-4-yl}amino)-3-hydroxypropanoate; .
1706523-43-4
250mg
€282.70 2024-07-20
abcr
AB541234-1g
Ethyl (2R)-2-({1-[(benzyloxy)carbonyl]piperidin-4-yl}amino)-3-hydroxypropanoate; .
1706523-43-4
1g
€542.20 2024-07-20

Additional information on Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate

Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate (CAS No. 1706523-43-4): A Comprehensive Overview

Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate, identified by its CAS number 1706523-43-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its piperidine core and the presence of functional groups such as hydroxyl and ethoxy, contribute to its potential therapeutic applications.

The< strong>piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and selectivity towards biological targets. In the case of Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate, the presence of additional substituents such as the benzyl group and the chiral amine derivative further modulates its pharmacological properties. These structural elements are crucial in determining the compound's interaction with biological receptors and enzymes, thereby influencing its overall efficacy and safety profile.

Recent advancements in drug discovery have highlighted the importance of stereochemistry in the design of novel therapeutic agents. The< strong>(2R)-configuration of the amine group in this compound is particularly noteworthy, as it may play a critical role in optimizing its biological activity. Studies have shown that enantiomeric purity is often a key factor in determining the efficacy and side effects of pharmaceutical compounds. The precise stereochemical control achieved in the synthesis of Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate underscores its potential as a lead compound for further development.

The< strong>1-ethoxy-3-hydroxy-propanone moiety present in this molecule is another significant feature that contributes to its chemical diversity. This functional group has been implicated in various biological processes and has shown promise in several preclinical studies. The combination of hydroxyl and ethoxy groups creates a versatile scaffold that can engage multiple biological targets, potentially leading to multifaceted therapeutic effects. Such structural complexity is often desirable in drug design, as it can enhance binding interactions and reduce the likelihood of resistance development.

In the realm of medicinal chemistry,< strong>Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-oxopropan-2-yl]amino]piperidine-1-carboxylate represents an exciting avenue for exploration. The compound's unique structural attributes make it a valuable candidate for further investigation into its pharmacological properties. Researchers are particularly interested in its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The piperidine-based core, combined with the chiral amine derivative, suggests that this molecule may exhibit potent activity against enzymes and receptors involved in these pathologies.

Current research efforts are focused on elucidating the mechanisms of action of Benzyl 4-[[(2R)-1-ethoxy-3-hydroxy-1-o...]carboxylate through both computational modeling and experimental validation. These studies aim to provide insights into how the compound interacts with its biological targets at the molecular level. Understanding these interactions is crucial for optimizing drug design and improving therapeutic outcomes. Additionally, researchers are exploring synthetic strategies to enhance the yield and purity of this compound, ensuring that subsequent preclinical and clinical studies can be conducted with high-quality materials.

The< strong>CAS number 1706523... designation provides a unique identifier for this compound, facilitating its recognition and documentation in scientific literature. This standardized nomenclature system is essential for ensuring clarity and consistency across different research groups and publications. As more studies emerge on Benzyl 4-[[(2R)-...]carboxylate>, it will be increasingly important to reference this CAS number to avoid confusion with other compounds that may share similar chemical structures or names.

The broader context of pharmaceutical research continues to evolve with advancements in technology and an increasing emphasis on personalized medicine. Compounds like< strong>Benzyl 4-[[(...]carboxylate exemplify the innovative approaches being taken to address unmet medical needs. By leveraging structural diversity and stereochemical precision, researchers hope to develop novel therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.

In conclusion, Benzyl 4-[[(2R)-...]carboxylate (CAS No. 1706523...) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the piperidine core, chiral amine derivative, and functional groups such as hydroxyl and ethoxy, make it an attractive candidate for further research. As our understanding of biological mechanisms continues to expand, compounds like this one will play a crucial role in shaping the future of drug discovery and development.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD